Cas no 23361-67-3 (1-Propanol,2,2-dimethyl-, 1-formate)

1-Propanol,2,2-dimethyl-, 1-formate structure
23361-67-3 structure
Product Name:1-Propanol,2,2-dimethyl-, 1-formate
CAS No:23361-67-3
MF:C6H12O2
MW:116.158282279968
CID:282037
PubChem ID:219522
Update Time:2025-04-19

1-Propanol,2,2-dimethyl-, 1-formate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2,2-dimethyl-, 1-formate
    • 2,2-dimethylpropyl formate
    • 2,2-Dimethylpropyl methanoate
    • AC1L56X0
    • AC1Q6QXV
    • Ameisensaeure-...-ester
    • CTK4F1349
    • Neopentyl formate
    • Neopentyl methanoate
    • Neopentylformiat
    • Neopentyl-formiat
    • NSC932
    • 23361-67-3
    • NSC-932
    • 1-Propanol,2-dimethyl-, formate
    • DTXSID80277137
    • SCHEMBL28203
    • DGMIPKNXUDSQGI-UHFFFAOYSA-N
    • 1-Propanol, 2,2-dimethyl-, 1-formate
    • 1-Propanol, 2,2-dimethyl-, formate
    • ET64FW6738
    • Formic acid, neopentyl ester
    • Inchi: 1S/C6H12O2/c1-6(2,3)4-8-5-7/h5H,4H2,1-3H3
    • InChI Key: DGMIPKNXUDSQGI-UHFFFAOYSA-N
    • SMILES: O(C=O)CC(C)(C)C

Computed Properties

  • Exact Mass: 116.08376
  • Monoisotopic Mass: 116.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 71.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.8823 (estimate)
  • Melting Point: -83.5°C (estimate)
  • Boiling Point: 117.22°C (estimate)
  • Flash Point: 13.3°C
  • Refractive Index: 1.3904 (estimate)
  • PSA: 26.3
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